Cas no 2229029-85-8 (2-azido-2-4-(diethylamino)phenylethan-1-ol)

• Product Name: 2-azido-2-4-(diethylamino)phenylethan-1-ol
• CAS No: 2229029-85-8
• MF: C₁₂H₁₈N₄O
• MW: 234.297522068024
• CID: 6420132
• PubChem ID: 165649861
• Update Time: 2025-05-26

2-azido-2-4-(diethylamino)phenylethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-azido-2-4-(diethylamino)phenylethan-1-ol
• EN300-1766898
• 2-azido-2-[4-(diethylamino)phenyl]ethan-1-ol
• 2229029-85-8

• Inchi： 1S/C12H18N4O/c1-3-16(4-2)11-7-5-10(6-8-11)12(9-17)14-15-13/h5-8,12,17H,3-4,9H2,1-2H3
• InChI Key： BKLUYXYANMIVPM-UHFFFAOYSA-N
• SMILES： OCC(C1C=CC(=CC=1)N(CC)CC)N=[N+]=[N-]

Computed Properties

• Exact Mass: 234.14806121g/mol
• Monoisotopic Mass: 234.14806121g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.8Ų

Additional information on 2-azido-2-4-(diethylamino)phenylethan-1-ol

2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol: A Comprehensive Overview

The compound 2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol, identified by the CAS number 2229029-85-8, is a fascinating molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which combines an azide group, a diethylamino-substituted phenyl ring, and a hydroxylated ethane backbone. The presence of these functional groups makes it a versatile building block in organic synthesis, particularly in the realms of medicinal chemistry and materials science.

Recent studies have highlighted the importance of azide-containing compounds in click chemistry, a field that has revolutionized the way chemists approach molecular assembly. The azide group in 2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol is highly reactive and can participate in various cycloaddition reactions, such as the Huisgen 1,3-dipolar cycloaddition. This reactivity makes it an ideal candidate for constructing complex molecules with high precision and efficiency. Moreover, the diethylamino group imparts unique electronic properties to the molecule, enhancing its compatibility with biological systems and making it a promising candidate for drug delivery applications.

The hydroxyl group present in the ethane backbone of this compound adds another layer of functionality. It can act as a nucleophile in substitution reactions or serve as a site for further functionalization, enabling the creation of derivatives with tailored properties. For instance, researchers have explored the use of this compound in synthesizing bioactive molecules with improved solubility and bioavailability. The combination of these functional groups creates a molecule that is both versatile and highly customizable.

In terms of synthesis, 2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol can be prepared through a variety of methods, including nucleophilic substitution and coupling reactions. Recent advancements in catalytic methods have made its synthesis more efficient and scalable, which is crucial for its potential industrial applications. The molecule's stability under various reaction conditions has also been thoroughly investigated, ensuring its reliability as a starting material in complex synthetic routes.

The applications of this compound are not limited to organic synthesis alone. Its unique properties make it a valuable tool in materials science, particularly in the development of novel polymers and nanomaterials. For example, researchers have utilized its azide group to create cross-linked polymer networks with enhanced mechanical properties. Additionally, its ability to form stable complexes with metal ions has opened new avenues for its use in catalysis and sensor technology.

In the field of medicinal chemistry, 2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol has shown promise as a lead compound for drug discovery. Its structure allows for easy modification to target specific biological pathways or receptors. Recent studies have demonstrated its potential as an inhibitor of certain enzymes involved in disease progression, making it a subject of interest for pharmaceutical companies.

The environmental impact and safety profile of this compound are also areas of active research. Understanding its degradation pathways and toxicity is essential for ensuring its safe use in industrial and biomedical applications. Preliminary studies suggest that it degrades under specific environmental conditions without releasing harmful byproducts, which is encouraging for its sustainable use.

In conclusion, 2-Azido-2-[4-(Diethylamino)Phenyl]Ethan-1-Ol stands out as a multifaceted compound with immense potential across diverse scientific disciplines. Its unique combination of functional groups makes it an invaluable tool for researchers seeking to push the boundaries of molecular design and synthesis. As ongoing studies continue to uncover new applications and insights into its properties, this compound is poised to play an increasingly important role in both academic research and industrial innovation.